Cas no 2156167-46-1 (1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2156167-46-1
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5962996
• PubChem ID: 165590141
• Update Time: 2025-08-05

1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde
• 2156167-46-1
• EN300-1620736

• Inchi： 1S/C11H18O/c1-10(2)7-11(10,8-12)9-5-3-4-6-9/h8-9H,3-7H2,1-2H3
• InChI Key： HTDHJSMIDBBKPF-UHFFFAOYSA-N
• SMILES： O=CC1(C2CCCC2)CC1(C)C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde

1-Cyclopentyl-2,2-Dimethylcyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-Cyclopentyl-2,2-Dimethylcyclopropane-1-Carbaldehyde (CAS No. 2156167-46-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its distinctive structure, exhibits a range of intriguing properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the structural characteristics, chemical properties, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde is characterized by a cyclopropane ring fused with a cyclopentane ring and an aldehyde group. The presence of the cyclopropane ring introduces unique strain and reactivity to the molecule, making it a valuable compound for studying strained ring systems. Recent studies have highlighted the importance of such strained systems in drug design and catalytic processes due to their enhanced reactivity and stability under certain conditions.

One of the key features of this compound is its aldehyde functional group, which plays a pivotal role in its chemical reactivity. The aldehyde group renders the molecule capable of participating in various condensation reactions, such as the aldol reaction and the Perkin reaction. These reactions are fundamental in organic synthesis and have been extensively utilized in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

From a synthetic perspective, 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde can be synthesized through a variety of methods. One common approach involves the oxidation of the corresponding alcohol using oxidizing agents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane. Recent advancements in catalytic oxidation techniques have further enhanced the efficiency and selectivity of these reactions, making them more amenable to large-scale production.

The physical properties of this compound are equally noteworthy. Its molecular weight is approximately 208 g/mol, with a melting point around -50°C and a boiling point at 95°C under standard conditions. These properties make it suitable for use in various industrial applications where thermal stability and solubility are critical factors.

In terms of applications, 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde has found utility in several domains. In the pharmaceutical industry, its aldehyde group enables it to serve as an intermediate in the synthesis of complex molecules with potential therapeutic applications. For instance, recent research has explored its role in the development of anti-inflammatory agents and anticancer drugs due to its ability to form stable complexes with biological targets.

Moreover, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its cyclopropane ring contributes to the formation of cross-linked structures with improved mechanical properties. Studies conducted in 2023 have demonstrated that polymers derived from this compound exhibit exceptional resistance to environmental factors such as UV radiation and moisture degradation.

The environmental impact of 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde is another area that has been extensively studied. Researchers have investigated its biodegradation pathways under various conditions and have found that it undergoes rapid breakdown under aerobic conditions due to its reactive functional groups. This makes it an eco-friendly alternative to traditional chemicals in certain industrial processes.

In conclusion, 1-cyclopentyl-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2156167-46-1) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.